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An In-depth Technical Guide to the Structure and Utility of 2-(2-Chloro-5-nitrophenyl)pyridine

Authored by Gemini, Senior Application Scientist

This guide provides a comprehensive analysis of 2-(2-Chloro-5-nitrophenyl)pyridine (CAS
No: 879088-40-1), a heterocyclic compound of significant interest in the fields of medicinal
chemistry and agrochemical synthesis. We will deconstruct its molecular structure through its
Simplified Molecular Input Line Entry System (SMILES) notation, explore its physicochemical
properties, detail a validated synthetic protocol, and discuss its applications as a pivotal
chemical intermediate.

Introduction: A Versatile Heterocyclic Building Block

2-(2-Chloro-5-nitrophenyl)pyridine is a substituted biaryl compound featuring a pyridine ring
linked to a chloronitrophenyl moiety.[1] Its importance lies not in its end-use therapeutic activity,
but in its role as a highly versatile building block for constructing more complex molecules.[2]
The specific arrangement of its functional groups—the pyridine nitrogen, the ortho-chloro
substituent, and the para-nitro group—provides multiple reactive handles for chemists to
exploit. This has led to its use as a key intermediate in the synthesis of crop-protection
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products and, notably, in pharmaceuticals such as Vismodebib, a Hedgehog pathway inhibitor
used in cancer therapy.[1][3][4] Understanding its structure, represented concisely by its
SMILES notation, is fundamental to leveraging its synthetic potential.

Structural Elucidation via SMILES Notation

The International Union of Pure and Applied Chemistry (IUPAC) name, 2-(2-chloro-5-
nitrophenyl)pyridine, clearly describes the connectivity: a pyridine ring is attached at its 2-
position to a phenyl ring. This phenyl ring is, in turn, substituted with a chlorine atom at its 2-
position and a nitro group at its 5-position.

The SMILES notation provides a machine-readable, linear representation of this three-
dimensional structure. The canonical SMILES for this compound is:
C1=CC=NC(=C1)C2=C(C=CC(=C2)[O-])CL[5]

Let's deconstruct this string to understand the causality of its notation:
e C1=CC=NC=C1: This segment defines the pyridine ring.
o C and N represent carbon and nitrogen atoms, respectively.

o The use of lowercase letters (c and n) could alternatively be used to denote aromaticity,
but here it is explicitly defined with alternating single (-, implied) and double (=) bonds.

o The 1 after the first and last C is a ring closure marker, indicating that these two atoms are
bonded together to form a cycle.

e (...): Parentheses are used to denote a branch from the main chain or ring.
e C2=C(...)C=CC(=C2)...: This defines the six-membered phenyl ring attached to the pyridine.
o The 2 is the ring closure marker for this second ring.

o The atoms are explicitly defined with alternating double bonds, signifying an aromatic
system.

e =C1)C2=: This is the crucial bond linking the two rings. The pyridine ring (...=C1)) is
connected from one of its carbon atoms to a carbon atom of the phenyl ring (C2=...).
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o C(Cl): This indicates a chlorine atom (Cl) is attached as a branch to the first carbon of the
phenyl ring (the 2-position relative to the pyridine linkage).

e C(=C2)[O-]: This denotes the nitro group attached to the phenyl ring.

o The nitro group is represented as [O-], which accurately describes its charge-separated
resonant structure: a central nitrogen atom with a positive charge (+) double-bonded to
one oxygen (=0) and single-bonded to a second oxygen with a negative charge ([O-]).
Square brackets are used to enclose atoms with non-standard valence or explicit charge.

Visualizing the SMILES Structure

The logical flow of the SMILES string directly translates into the compound's two-dimensional

structure.

Caption: 2D structure of 2-(2-Chloro-5-nitrophenyl)pyridine.

Physicochemical and Computational Data

A summary of the key properties of 2-(2-Chloro-5-nitrophenyl)pyridine is presented below.
These values are critical for researchers in designing experimental conditions, such as
selecting appropriate solvents or predicting compound behavior in analytical systems.
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Property Value Source(s)
Molecular Formula C11H7CIN202 [11[5]16]
Molecular Weight 234.64 g/mol [1][5][6]
, C1=CC=NC(=C1l)C2=C(C=CC
Canonical SMILES [1][5]
(=C2)[0-])Cl
AKVCBZWZBMTKMQ-
InChl Key [11[51I7]
UHFFFAOYSA-N
CAS Number 879088-40-1 [1][5]16]
Appearance Light yellow to yellow solid [2]
Predicted Boiling Point 360.2 £ 32.0 °C at 760 mmHg [1][8]
Purity (Typical) >97-98% [2][6]117]
Topological Polar Surface Area  58.7 A2 [6]1[8]
Predicted LogP 3.31 [6]

Note: Some properties like boiling point are computationally predicted and may vary from

experimental values.

Synthesis Protocol: Nitration of 2-(2-
chlorophenyl)pyridine

The synthesis of 2-(2-Chloro-5-nitrophenyl)pyridine is typically achieved through electrophilic

aromatic substitution, specifically the nitration of a precursor. The electron-rich nature of the

phenyl ring directs the incoming nitro group, though reaction conditions must be carefully

controlled to achieve the desired regioselectivity and yield. The protocol described below is a

well-documented method.[8]

Expertise & Causality Behind Experimental Choices:

o Reagents: Concentrated sulfuric acid (H2S0Oa) is used to protonate nitric acid (generated

from KNOs), forming the highly electrophilic nitronium ion (NO2z*), which is the active nitrating

agent.

© 2026 BenchChem. All rights reserved.

4/11

Tech Support


https://www.smolecule.com/products/s902936
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloro-5-nitrophenyl_pyridine
https://www.chemscene.com/product/879088-40-1.html
https://www.smolecule.com/products/s902936
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloro-5-nitrophenyl_pyridine
https://www.chemscene.com/product/879088-40-1.html
https://www.smolecule.com/products/s902936
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloro-5-nitrophenyl_pyridine
https://www.smolecule.com/products/s902936
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloro-5-nitrophenyl_pyridine
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d6fde18?context=bbe
https://www.smolecule.com/products/s902936
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloro-5-nitrophenyl_pyridine
https://www.chemscene.com/product/879088-40-1.html
https://www.nbinno.com/article/other-organic-chemicals/importance-of-purity-2-2-chloro-5-nitrophenyl-pyridine
https://www.smolecule.com/products/s902936
https://www.echemi.com/products/pd180727144699-2-2-chloro-5-nitrophenylpyridine.html
https://www.nbinno.com/article/other-organic-chemicals/importance-of-purity-2-2-chloro-5-nitrophenyl-pyridine
https://www.chemscene.com/product/879088-40-1.html
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d6fde18?context=bbe
https://www.chemscene.com/product/879088-40-1.html
https://www.echemi.com/products/pd180727144699-2-2-chloro-5-nitrophenylpyridine.html
https://www.chemscene.com/product/879088-40-1.html
https://www.benchchem.com/product/b1455133/docs?utm_src=pdf-body#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.echemi.com/products/pd180727144699-2-2-chloro-5-nitrophenylpyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Temperature Control: The reaction is conducted at low temperatures (+4 °C) to prevent over-
nitration and the formation of unwanted byproducts. Electrophilic nitration is a highly
exothermic process, and cooling is critical for selectivity.

o Work-up: The reaction mixture is poured onto ice to quench the reaction rapidly.
Neutralization with a base (K2CO3) is necessary to deprotonate the product and facilitate its
extraction into an organic solvent.

Step-by-Step Methodology

e Preparation: In a 500 mL round-bottomed flask equipped with a magnetic stirrer, add 126 mL
of 96% sulfuric acid (H2SOa4) and cool the flask in an ice-water bath to +4 °C.

e Precursor Addition: Slowly add 8.608 g (45.39 mmol) of 2-(2-chlorophenyl)pyridine to the
cold, stirring sulfuric acid.

 Nitrating Agent Addition: Over 5 minutes, add 4.717 g (46.65 mmol) of potassium nitrate
(KNO:s) in small portions. Maintain the internal temperature at or below +4 °C.

e Reaction: Stir the dark mixture vigorously at +4 °C for 120 minutes.

e Quenching: Prepare a beaker with 0.85 kg of crushed ice. Slowly and carefully pour the
reaction mixture onto the ice with stirring.

o Neutralization: Neutralize the resulting acidic solution to a pH of ~9 by the slow addition of
solid potassium carbonate (K2COs). This step will generate significant CO2z gas.

o Extraction: Transfer the mixture to a separatory funnel and add 400 mL of ethyl acetate.
Filter the suspension if large amounts of inorganic salts are present. Separate the organic
phase.

o Further Extraction: Extract the aqueous layer three more times with 150 mL portions of ethyl
acetate.

e Drying and Concentration: Combine all organic layers and dry over anhydrous magnesium
sulfate (MgSOea). Filter off the drying agent and concentrate the filtrate under reduced
pressure using a rotary evaporator.
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 Purification: The resulting crude solid can be purified by column chromatography (hexane-
ethyl acetate) or recrystallization to afford the final product, 2-(2-Chloro-5-
nitrophenyl)pyridine.[8]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-(2-Chloro-5-nitrophenyl)pyridine.
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Applications in Drug Development and
Agrochemicals

The true value of 2-(2-Chloro-5-nitrophenyl)pyridine is realized in its role as a scaffold for
building more complex, biologically active molecules.[1]

o Pharmaceutical Intermediate: Its most prominent use is in the synthesis of Vismodebib, a
first-in-class drug that functions by inhibiting the Hedgehog signaling pathway, which is
aberrantly activated in some forms of cancer.[3] The pyridine and chlorophenyl moieties of
this intermediate form a core part of the final drug structure.

e Agrochemical Synthesis: The compound serves as an intermediate in the creation of novel
pesticides and herbicides. The presence of the nitro and chloro groups can be crucial for the
biological activity of the final agrochemical product.[1]

e Antineoplastic Research: Beyond its role as an intermediate, the parent compound itself has
demonstrated antineoplastic (anti-tumor) properties in research settings, inhibiting cancer
cell growth by interfering with DNA replication processes.[1] This dual potential makes it a
valuable entity for further derivatization and study.

Safety and Handling

As a laboratory chemical, 2-(2-Chloro-5-nitrophenyl)pyridine must be handled with
appropriate care. According to the Globally Harmonized System (GHS), it is associated with the
following hazard statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[7]

Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be used. All manipulations should be performed in a well-ventilated chemical fume
hood.[7]
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Conclusion

2-(2-Chloro-5-nitrophenyl)pyridine is more than a collection of atoms; it is a synthetically
enabling molecule whose structure is efficiently captured by the SMILES notation
C1=CC=NC(=C1)C2=C(C=CC(=C2)[O-])CI. A thorough understanding of this linear code
provides researchers with immediate insight into the compound's chemical nature, from its
aromatic systems to its reactive functional groups. This knowledge is paramount for its
application as a key building block in the synthesis of life-saving pharmaceuticals and effective
agrochemicals, underscoring the critical link between fundamental chemical representation and
applied scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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